Cas no 6501-74-2 (2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile)

• Product Name: 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile
• CAS No: 6501-74-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD18431360
• CID: 1683832
• PubChem ID: 12889661
• Update Time: 2025-06-13

2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetonitrile, 4,5-dihydro-3-phenyl-
• 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile
• CS-0263324
• 2-(3-Phenyl-4,5-dihydroisoxazol-5-yl)acetonitrile
• 6501-74-2
• (3-phenyl-4,5-dihydro-5-isoxazolyl)acetonitrile
• EN300-8618759
• SCHEMBL11369142

• MDL： MFCD18431360
• Inchi： 1S/C11H10N2O/c12-7-6-10-8-11(13-14-10)9-4-2-1-3-5-9/h1-5,10H,6,8H2
• InChI Key： IKBLVDWTLBFPQO-UHFFFAOYSA-N
• SMILES： O1C(CC#N)CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 45.38

Additional information on 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile

Recent Advances in the Study of 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile (CAS: 6501-74-2)

The compound 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile (CAS: 6501-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile as a key intermediate in the synthesis of various heterocyclic compounds. Its oxazole ring and nitrile functional group make it a valuable scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases, suggesting its potential as a lead compound for anti-inflammatory drug development.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile. A recent paper in Organic Letters (2024) described a novel catalytic method that significantly reduces reaction times and improves scalability, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate further pharmacological studies and preclinical evaluations.

Furthermore, computational modeling studies have shed light on the molecular interactions of this compound with various biological targets. Molecular docking simulations revealed high binding affinity to proteins involved in neurodegenerative disorders, positioning it as a promising candidate for Alzheimer's disease research. These findings were corroborated by in vitro assays showing neuroprotective effects at micromolar concentrations.

The safety profile of 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile has also been investigated in recent toxicology studies. Preliminary results indicate favorable pharmacokinetic properties with minimal cytotoxicity in human cell lines, supporting its potential for further drug development. However, researchers emphasize the need for more comprehensive in vivo studies to fully assess its therapeutic index.

Looking ahead, several research groups are exploring the modification of this core structure to enhance its biological activity and selectivity. The incorporation of various substituents on the phenyl ring has shown promising results in improving target specificity, as reported in a recent ACS Medicinal Chemistry Letters publication. These structure-activity relationship studies are crucial for optimizing the compound's therapeutic potential.

In conclusion, 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile (CAS: 6501-74-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent progress in its synthesis, biological evaluation, and computational analysis underscores its importance as a research tool and potential therapeutic agent. Continued investigation into its mechanisms of action and structural optimization will likely yield significant contributions to the field of chemical biology and drug discovery.